Cas no 2137875-33-1 (5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137875-33-1
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 6607083
• PubChem ID: 165456097
• Update Time: 2025-05-21

5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• EN300-743108
• 2137875-33-1

• Inchi： 1S/C10H16N4/c1-14-3-2-10(13-14)5-8-4-9(11)7-12-6-8/h2-4,9,12H,5-7,11H2,1H3
• InChI Key： YDNOSVNIKBTIGY-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CN(C)N=2)=CC(C1)N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Recent Advances in the Study of 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS: 2137875-33-1)

The compound 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS: 2137875-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and tetrahydropyridine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine exhibits affinity for specific receptors in the central nervous system, particularly those involved in dopamine and serotonin signaling. These findings have sparked interest in its potential applications for neurological and psychiatric disorders, such as Parkinson's disease and depression.

In addition to its neurological effects, recent research has explored the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a viable candidate for oral administration, a critical factor in its development as a therapeutic agent. Furthermore, metabolic stability studies have indicated that the compound undergoes minimal hepatic degradation, suggesting a prolonged half-life and reduced dosing frequency.

The synthetic pathways for 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine have also been optimized in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. These improvements are essential for facilitating large-scale manufacturing and ensuring consistency in preclinical and clinical studies.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is investigating its utility in other therapeutic areas, including oncology and inflammation. Early-stage studies have shown that derivatives of 5-[(1-methyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine exhibit anti-proliferative effects in certain cancer cell lines, opening new avenues for exploration. As the body of evidence grows, this molecule is poised to become a cornerstone in the development of next-generation pharmaceuticals.